Cas no 1261576-81-1 (4-Chloro-N-(1-naphthalenylmethyl)-5-3-(1-piperazinyl)phenoxy-2-thiophenesulfonamide)

• Product Name: 4-Chloro-N-(1-naphthalenylmethyl)-5-3-(1-piperazinyl)phenoxy-2-thiophenesulfonamide
• CAS No: 1261576-81-1
• MF: C₂₅H₂₄ClN₃O₃S₂
• MW: 514.059362411499
• MDL: MFCD28100813
• CID: 4583677
• PubChem ID: 52912652
• Update Time: 2025-10-28

4-Chloro-N-(1-naphthalenylmethyl)-5-3-(1-piperazinyl)phenoxy-2-thiophenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-N-(naphthalen-1-ylmethyl)-5-(3-(piperazin-1-yl)phenoxy)thiophene-2-sulfonamide
• B 355252
• B355252
• 2-Thiophenesulfonamide, 4-chloro-N-(1-naphthalenylmethyl)-5-[3-(1-piperazinyl)phenoxy]-
• B355252 >=98% (HPLC)
• 4-chloro-N-(1-naphthalenylmethyl)-5-[3-(1-piperazinyl)phenoxy]-2-thiophenesulfonamide
• 1261576-81-1
• 4-Chloro-N-(naphthalen-1-ylmethyl )-5-(3-(piperazin-1-yl)phenoxy) thiophene-2-sulfonamide
• AS-16396
• US9617239, BRITE-355252
• CHEMBL4635113
• EX-A4822
• SCHEMBL2354296
• NCGC00402237-03
• CS-0078327
• BDBM316368
• 4-chloro-N-(naphthalen-1-ylmethyl)-5-[3-(piperazin-1-yl)phenoxy]thiophene-2-sulfonamide
• AKOS037643431
• 4-chloro-N-[(naphthalen-1-yl)methyl]-5-[3-(piperazin-1-yl)phenoxy]thiophene-2-sulfonamide
• B-355252
• HY-120553
• AC-36605
• 4-chloro-N-(naphthalen-1-ylmethyl)-5-(3-piperazin-1-ylphenoxy)thiophene-2-sulfonamide
• GLXC-03986
• B355252?
• 4-Chloro-N-(1-naphthalenylmethyl)-5-3-(1-piperazinyl)phenoxy-2-thiophenesulfonamide

• MDL： MFCD28100813
• Inchi： 1S/C25H24ClN3O3S2/c26-23-16-24(34(30,31)28-17-19-7-3-6-18-5-1-2-10-22(18)19)33-25(23)32-21-9-4-8-20(15-21)29-13-11-27-12-14-29/h1-10,15-16,27-28H,11-14,17H2
• InChI Key： YAAVQYDOVJQDFZ-UHFFFAOYSA-N
• SMILES： C1(S(NCC2=C3C(C=CC=C3)=CC=C2)(=O)=O)SC(OC2=CC=CC(N3CCNCC3)=C2)=C(Cl)C=1

Computed Properties

• Exact Mass: 513.0947617g/mol
• Monoisotopic Mass: 513.0947617g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 761
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 107Ų

Experimental Properties

• Color/Form: Solid powder
• Density: 1.370±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 142-144 ºC
• Solubility: Insuluble (4.5E-4 g/L) (25 ºC),

4-Chloro-N-(1-naphthalenylmethyl)-5-3-(1-piperazinyl)phenoxy-2-thiophenesulfonamide Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301-H315-H319-H335
• Warning Statement： P261-P301+P310-P305+P351+P338
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• WGK Germany：3
• Hazard Category Code： 25-36/37/38
• Safety Instruction： 26-36/37/39-45
• Hazardous Material Identification：
• Storage Condition：−20°C

Additional information on 4-Chloro-N-(1-naphthalenylmethyl)-5-3-(1-piperazinyl)phenoxy-2-thiophenesulfonamide

4-Chloro-N-(1-naphthalenylmethyl)-5-3-(1-piperazinyl)phenoxy-2-thiophenesulfonamide (CAS No. 1261576-81-1): A Comprehensive Overview

4-Chloro-N-(1-naphthalenylmethyl)-5-3-(1-piperazinyl)phenoxy-2-thiophenesulfonamide (CAS No. 1261576-81-1) is a specialized chemical compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, with its unique structural features, including a thiophene sulfonamide core and a naphthalene moiety, exhibits potential applications in drug discovery and development. Researchers are particularly interested in its piperazine derivative properties, which may contribute to its bioactivity.

The molecular structure of 4-Chloro-N-(1-naphthalenylmethyl)-5-3-(1-piperazinyl)phenoxy-2-thiophenesulfonamide combines multiple pharmacophores, making it a versatile candidate for medicinal chemistry. The presence of a chloro substituent and a sulfonamide group enhances its potential interactions with biological targets. Recent studies have explored its role as a potential modulator in enzyme inhibition, particularly in pathways related to inflammation and neurological disorders.

One of the key areas of interest for this compound is its potential application in central nervous system (CNS) drug development. The piperazine ring, a common feature in many CNS-active drugs, suggests that CAS No. 1261576-81-1 could be optimized for neuropharmacological effects. Researchers are investigating its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME), to evaluate its suitability for further preclinical studies.

In addition to its pharmaceutical potential, 4-Chloro-N-(1-naphthalenylmethyl)-5-3-(1-piperazinyl)phenoxy-2-thiophenesulfonamide is also being studied for its chemical reactivity. The thiophene and sulfonamide groups provide sites for further functionalization, allowing chemists to design derivatives with tailored properties. This adaptability makes it a valuable building block in synthetic chemistry, particularly for creating libraries of compounds for high-throughput screening.

The synthesis of CAS No. 1261576-81-1 involves multi-step organic reactions, including the coupling of naphthalene derivatives with thiophene sulfonamide intermediates. Optimizing the yield and purity of this compound is a focus for industrial and academic laboratories, as it can impact the scalability of its applications. Advanced techniques such as chromatography and crystallization are often employed to achieve high-purity batches.

From a commercial perspective, the demand for 4-Chloro-N-(1-naphthalenylmethyl)-5-3-(1-piperazinyl)phenoxy-2-thiophenesulfonamide is driven by its potential in drug discovery pipelines. Pharmaceutical companies and contract research organizations (CROs) are actively sourcing this compound for exploratory studies. Its CAS No. 1261576-81-1 serves as a unique identifier in global chemical databases, facilitating procurement and regulatory compliance.

Environmental and safety considerations are also critical when handling CAS No. 1261576-81-1. While it is not classified as a hazardous material, standard laboratory precautions, such as the use of personal protective equipment (PPE) and proper ventilation, are recommended. Researchers are encouraged to consult safety data sheets (SDS) and adhere to institutional guidelines for safe handling and disposal.

In summary, 4-Chloro-N-(1-naphthalenylmethyl)-5-3-(1-piperazinyl)phenoxy-2-thiophenesulfonamide represents a promising compound in the realm of medicinal chemistry and drug development. Its unique structural attributes, combined with its potential biological activities, make it a subject of ongoing research. As scientific understanding of this molecule grows, so too will its applications in addressing unmet medical needs.